Cas no 681260-12-8 (2-(4-Fluoro-phenyl)-3-piperazin-1-ylmethyl-benzo-[d]imidazo[2,1-b]thiazole)

• Product Name: 2-(4-Fluoro-phenyl)-3-piperazin-1-ylmethyl-benzo-[d]imidazo[2,1-b]thiazole
• CAS No: 681260-12-8
• MF: C₂₀H₁₉FN₄S
• MW: 366.455065965652
• CID: 4789011
• Update Time: 2025-06-14

2-(4-Fluoro-phenyl)-3-piperazin-1-ylmethyl-benzo-[d]imidazo[2,1-b]thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-phenyl)-3-piperazin-1-ylmethyl-benzo-[d]imidazo[2,1-b]thiazole
• 2-(4-fluoro-phenyl)-3-piperazin-1-ylmethyl-benzo[d]imidazo[2,1-b]thiazole

• Inchi： 1S/C20H19FN4S/c21-15-7-5-14(6-8-15)19-17(13-24-11-9-22-10-12-24)25-16-3-1-2-4-18(16)26-20(25)23-19/h1-8,22H,9-13H2
• InChI Key： JYZACLHTBPWMNJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N2C1=NC(C1C=CC(=CC=1)F)=C2CN1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 480
• XLogP3: 4.3
• Topological Polar Surface Area: 60.8

Additional information on 2-(4-Fluoro-phenyl)-3-piperazin-1-ylmethyl-benzo-[d]imidazo[2,1-b]thiazole

Comprehensive Overview of 2-(4-Fluoro-phenyl)-3-piperazin-1-ylmethyl-benzo-[d]imidazo[2,1-b]thiazole (CAS No. 681260-12-8)

2-(4-Fluoro-phenyl)-3-piperazin-1-ylmethyl-benzo-[d]imidazo[2,1-b]thiazole (CAS No. 681260-12-8) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a benzimidazo[2,1-b]thiazole core, substituted with a 4-fluorophenyl group and a piperazinylmethyl moiety, making it a promising candidate for drug discovery. Its unique architecture combines aromaticity, fluorine-based electronegativity, and the flexibility of the piperazine ring, which are critical for modulating biological activity.

In recent years, researchers have focused on heterocyclic compounds like 2-(4-Fluoro-phenyl)-3-piperazin-1-ylmethyl-benzo-[d]imidazo[2,1-b]thiazole due to their potential applications in targeting central nervous system (CNS) disorders and infectious diseases. The inclusion of a fluorine atom enhances metabolic stability and bioavailability, while the piperazine ring contributes to improved solubility and receptor binding affinity. These properties align with current trends in precision medicine and structure-activity relationship (SAR) studies, which are highly searched topics in academic and industrial circles.

The synthesis of CAS No. 681260-12-8 typically involves multi-step organic reactions, including cyclization, alkylation, and fluorination. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to optimize yield and purity, reflecting the growing demand for green chemistry and sustainable methodologies. Analytical characterization via NMR, HPLC, and mass spectrometry ensures compliance with regulatory standards, a key concern for pharmaceutical developers.

From a therapeutic perspective, derivatives of benzimidazo[2,1-b]thiazole have shown promise in modulating G-protein-coupled receptors (GPCRs) and kinase enzymes, which are hotspots in cancer research and neurodegenerative disease studies. The 4-fluorophenyl group in 2-(4-Fluoro-phenyl)-3-piperazin-1-ylmethyl-benzo-[d]imidazo[2,1-b]thiazole may further enhance selectivity for specific biological targets, as evidenced by recent in silico docking simulations.

Beyond pharmacology, this compound’s physicochemical properties—such as logP, pKa, and thermal stability—are critical for formulation development. These parameters are frequently searched by professionals in drug delivery and material science, highlighting the interdisciplinary relevance of CAS No. 681260-12-8. Additionally, its potential role in diagnostic imaging (e.g., PET tracers) aligns with the rising interest in theranostics.

In summary, 2-(4-Fluoro-phenyl)-3-piperazin-1-ylmethyl-benzo-[d]imidazo[2,1-b]thiazole exemplifies the convergence of medicinal chemistry and molecular design. Its versatility addresses contemporary challenges in drug development, while its structural motifs resonate with trends like fluorinated pharmaceuticals and scaffold diversification. As research progresses, this compound may unlock novel therapeutic avenues, reinforcing its importance in modern science.